Cas no 1805074-17-2 (5-Amino-2,4-bis(trifluoromethyl)benzaldehyde)

• Product Name: 5-Amino-2,4-bis(trifluoromethyl)benzaldehyde
• CAS No: 1805074-17-2
• MF: C₉H₅F₆NO
• MW: 257.132523298264
• CID: 4964231
• Update Time: 2023-08-24

5-Amino-2,4-bis(trifluoromethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2,4-bis(trifluoromethyl)benzaldehyde

• Inchi： 1S/C9H5F6NO/c10-8(11,12)5-2-6(9(13,14)15)7(16)1-4(5)3-17/h1-3H,16H2
• InChI Key： XZTXEPLLRNLZRB-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(C=O)=C(C(F)(F)F)C=1)N)(F)F

Computed Properties

• Exact Mass: 257.02753276 g/mol
• Monoisotopic Mass: 257.02753276 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 43.1
• Molecular Weight: 257.13